Cas no 328-11-0 (2-TRIFLUOROACETAMIDE-1,4-DICHLOROBENZENE)
328-11-0 structure
Product Name:2-TRIFLUOROACETAMIDE-1,4-DICHLOROBENZENE
CAS No:328-11-0
MF:C8H4Cl2F3NO
MW:258.024670600891
CID:323844
PubChem ID:284559
Update Time:2025-04-19
2-TRIFLUOROACETAMIDE-1,4-DICHLOROBENZENE Chemical and Physical Properties
Names and Identifiers
-
- 2-TRIFLUOROACETAMIDE-1,4-DICHLOROBENZENE
- 2-TRIFLUOROACETAMIDO-1,4-DICHLOROBENZENE
- N-(2,5-dichlorophenyl)-2,2,2-trifluoroacetamide
- AC1L614X
- AC1Q3OEZ
- AR-1J7445
- NSC140396
- Trifluor-essigsaeure-(2,5-dichlor-anilid)
- trifluoro-acetic acid-(2,5-dichloro-anilide)
- E89461
- AKOS003871216
- DTXSID60301020
- NSC-140396
- MFCD00453331
- CS-0190233
- 328-11-0
-
- Inchi： 1S/C8H4Cl2F3NO/c9-4-1-2-5(10)6(3-4)14-7(15)8(11,12)13/h1-3H,(H,14,15)
- InChI Key： ZMSPWYGZEBCPEP-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1NC(C(F)(F)F)=O)Cl
Computed Properties
- Exact Mass: 256.96200
- Monoisotopic Mass: 256.9622036g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.10000
- LogP: 3.56720
2-TRIFLUOROACETAMIDE-1,4-DICHLOROBENZENE Customs Data
- HS CODE：2924299090
- Customs Data：
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-TRIFLUOROACETAMIDE-1,4-DICHLOROBENZENE Pricemore >>
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| Aaron | AR01EGGD-5g |
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| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1260903-5g |
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328-11-0 | 98% | 5g |
￥1468.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1260903-10g |
N-(2,5-Dichlorophenyl)-2,2,2-trifluoroacetamide |
328-11-0 | 98% | 10g |
￥2319.00 | 2024-08-02 |
2-TRIFLUOROACETAMIDE-1,4-DICHLOROBENZENE Related Literature
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1. Kinetic solvent and temperature effects in the neutral methanolysis of chloromethyl trichloroacetate in acetonitrile–methanol solutionsLiisa T. Kanerva J. Chem. Soc. Perkin Trans. 2 1986 1433
-
Jia-Yu Zhang,Jian-Qiu Lu,Fang Wang,Guang-shang Cao,Peng-Fei Tu,Yan-Jiang Qiao Anal. Methods 2013 5 2880
-
3. X-Ray crystal structure of acetatohydridotris(triphenylphosphine)ruthenium(II): a hydrogenation catalyst with a strained octahedral co-ordinationAndrzej C. Skapski,Francis A. Stephens J. Chem. Soc. Dalton Trans. 1974 390
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4. Investigation of phosphorus–carbon bond lengths in aromatic phosphines. Part I. Crystal and molecular structures of tri-o-tolylphosphine, -phosphine oxide, -phosphine sulphide, and -phosphine selenideT. Stanley Cameron,Birgitta Dahlèn J. Chem. Soc. Perkin Trans. 2 1975 1737
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